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Compound of Interest

Compound Name: (8R,112)-3-hydroxyicosenoyl-CoA

Cat. No.: B15550997

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,112)-3-hydroxy-11-eicosenoyl-CoA is a long-chain 3-hydroxy fatty acyl-coenzyme A ester.
As an intermediate in fatty acid metabolism, it is a valuable tool for researchers studying lipid
metabolism, particularly the pathways of fatty acid -oxidation and the biosynthesis of complex
lipids. This document provides an overview of its potential applications, detailed experimental
protocols for its use and analysis, and relevant biochemical pathway information.

A commercially available standard of (3R,11Z)-3-hydroxy-11-eicosenoyl-CoA can be sourced
from suppliers such as MedChemExpress, where it is sold as a biochemical assay reagent for
research purposes.[1]

Potential Research Applications

e Enzyme Substrate and Inhibitor Screening: Serve as a substrate for enzymes involved in the
downstream steps of fatty acid B-oxidation, such as 3-hydroxyacyl-CoA dehydrogenases. It
can also be used in screening assays to identify inhibitors of these enzymes.

o Metabolic Pathway Elucidation: Act as a standard in liquid chromatography-mass
spectrometry (LC-MS) based metabolomics to identify and quantify this specific intermediate
in biological samples, helping to elucidate the flux and regulation of fatty acid metabolism
pathways.
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» Biomarker Discovery: Altered levels of specific acyl-CoAs can be indicative of metabolic
diseases. (3R,112)-3-hydroxy-11-eicosenoyl-CoA can be investigated as a potential
biomarker for disorders related to fatty acid oxidation.

o Drug Development: In the context of diseases characterized by dysfunctional lipid
metabolism (e.g., metabolic syndrome, non-alcoholic fatty liver disease), this compound can
be used in in vitro and in cell-based assays to study the effects of drug candidates on
specific metabolic pathways.

Biochemical Context: Role in Fatty Acid B-Oxidation

(3R,112)-3-hydroxy-11-eicosenoyl-CoA is an intermediate in the mitochondrial B-oxidation of
the monounsaturated fatty acid, (11Z)-eicosenoic acid. The pathway involves a series of
enzymatic reactions that shorten the fatty acyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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